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molecular formula C7H8BrNO2S B8536142 2-Bromo-5-(2-methyl-[1,3]dioxolan-2-yl)-thiazole CAS No. 1161776-15-3

2-Bromo-5-(2-methyl-[1,3]dioxolan-2-yl)-thiazole

Cat. No. B8536142
CAS RN: 1161776-15-3
M. Wt: 250.12 g/mol
InChI Key: XWPBFOIRIPNILV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08536209B2

Procedure details

In a flame dried round-bottomed flask equipped with a magnetic stir bar and a condenser under inert atmosphere (N2), a solution of 1-(2-bromo-thiazol-5-yl)-ethanone (2.20 g, 10.68 mmol) in ethylene glycol (11.46 mL, 205.53 mmol) was treated with trimethylorthoformate (2.39 mL, 21.76 mmol) followed by LiBF4 (204 mg, 2.14 mmol). The reaction mixture was heated at 95° C. for 2 days. Sat. aq. NaHCO3 (50 mL) was added and the mixture was extracted with EA (50 mL). The org. extracts were washed with brine (2×50 mL), dried over MgSO4, filtered, and the solvent was removed under reduced pressure. Purification of the residue by FC (20:1 to 3:1 hept-EA) gave the title compound as a yellow oil. TLC:rf (1:1 hept-EA)=0.80. LC-MS-conditions 01: tR=0.84 min; [M+H]+=251.85.
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-(2-bromo-thiazol-5-yl)-ethanone
Quantity
2.2 g
Type
reactant
Reaction Step Two
Name
ethylene glycol
Quantity
11.46 mL
Type
reactant
Reaction Step Two
Name
trimethylorthoformate
Quantity
2.39 mL
Type
reactant
Reaction Step Two
[Compound]
Name
LiBF4
Quantity
204 mg
Type
reactant
Reaction Step Three
Name
NaHCO3
Quantity
50 mL
Type
solvent
Reaction Step Four
Name
title compound

Identifiers

REACTION_CXSMILES
N#N.[Br:3][C:4]1[S:5][C:6]([C:9](=[O:11])[CH3:10])=[CH:7][N:8]=1.[CH2:12](O)[CH2:13][OH:14].COC(OC)OC>C([O-])(O)=O.[Na+]>[Br:3][C:4]1[S:5][C:6]([C:9]2([CH3:10])[O:14][CH2:13][CH2:12][O:11]2)=[CH:7][N:8]=1 |f:4.5|

Inputs

Step One
Name
N2
Quantity
0 (± 1) mol
Type
reactant
Smiles
N#N
Step Two
Name
1-(2-bromo-thiazol-5-yl)-ethanone
Quantity
2.2 g
Type
reactant
Smiles
BrC=1SC(=CN1)C(C)=O
Name
ethylene glycol
Quantity
11.46 mL
Type
reactant
Smiles
C(CO)O
Name
trimethylorthoformate
Quantity
2.39 mL
Type
reactant
Smiles
COC(OC)OC
Step Three
[Compound]
Name
LiBF4
Quantity
204 mg
Type
reactant
Smiles
Step Four
Name
NaHCO3
Quantity
50 mL
Type
solvent
Smiles
C(=O)(O)[O-].[Na+]

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
95 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with EA (50 mL)
WASH
Type
WASH
Details
extracts were washed with brine (2×50 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
the solvent was removed under reduced pressure
CUSTOM
Type
CUSTOM
Details
Purification of the residue by FC (20:1 to 3:1 hept-EA)

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1SC(=CN1)C1(OCCO1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.